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Compound of Interest

Compound Name: 10-Nonadecanol

Cat. No.: B101355

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the melting and boiling points of 10-
Nonadecanol (CAS No. 16840-84-9), a secondary fatty alcohol. The information herein is
compiled for use in research and development, with a focus on presenting clear, quantitative
data and outlining the experimental methodologies for its determination.

Physicochemical Data

10-Nonadecanol is a long-chain aliphatic alcohol with the hydroxyl group located at the tenth
carbon of a nineteen-carbon chain. Its physical properties, particularly its melting and boiling
points, are crucial for its handling, purification, and application in various scientific contexts.
The following table summarizes the key physical and chemical properties of 10-Nonadecanol.

Table 1: Physicochemical Properties of 10-Nonadecanol
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Property Value Source | Notes

Molecular Formula C19H400 [1112]

Molecular Weight 284.52 g/mol [1][2]

IUPAC Name Nonadecan-10-ol [2]

CAS Number 16840-84-9 [1][2]
An FTIR spectrum has been
recorded from a meltin a
capillary cell, confirming the

] ] substance is a solid with a
) ) Data not available (Solid, ] ) )
Melting Point ] ] defined melting point.[3]
crystalline phase confirmed) -
However, a specific
experimental value is not
readily available in the cited
literature.
- _ 344.0 - 345.0 °C (at 760 _
Boiling Point Estimated value.[1]
mmHg)
Flash Point 127.5°C (261.0 °F) Estimated value.[1]

Water Solubility 0.005525 mg/L at 25 °C Estimated value.[1]

logP (o/w) 8.325 Estimated value.[1]

Experimental Protocols for Determination of Melting
and Boiling Points

Accurate determination of melting and boiling points is fundamental for the characterization and
purity assessment of chemical compounds. While specific experimental reports for 10-
Nonadecanol are not detailed in the available literature, the following are standard
methodologies employed for such long-chain alcohols.

Melting Point Determination
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The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.
For a pure substance, this occurs over a narrow range. The presence of impurities typically
depresses the melting point and broadens the melting range.

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

o Sample Preparation: A small amount of finely powdered, dry 10-Nonadecanol is packed into
a capillary tube, sealed at one end, to a height of 1-2 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus alongside a calibrated thermometer or temperature probe.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting point.

o Measurement: A second, more precise measurement is performed with a fresh sample,
heating slowly (1-2 °C per minute) as the temperature approaches the approximate melting
point.

o Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid appears to the temperature at which the entire sample has liquefied.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the external
pressure. Given the high boiling point of 10-Nonadecanol, specific techniques are required to
achieve accurate measurements.

Methodology 1: Distillation
For a sufficient quantity of the substance, a simple distillation is the most accurate method.

o Apparatus Setup: The 10-Nonadecanol sample is placed in a distillation flask with boiling
chips or a magnetic stirrer. A condenser and a collection flask are attached. The bulb of a
thermometer is positioned so that its top is level with the bottom of the side-arm of the
distillation flask.

e Heating: The flask is heated gently.
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e Equilibrium: As the liquid boils, the vapor rises and surrounds the thermometer bulb,
establishing a thermal equilibrium between the vapor and the condensing liquid.

e Measurement: The temperature is recorded when it remains constant during the distillation
process. The atmospheric pressure should also be recorded, as boiling point is pressure-
dependent.

Methodology 2: Thiele Tube Method
This micro-method is suitable for small sample quantities.

o Sample Preparation: A small amount of 10-Nonadecanol is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed inside the test tube.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

e Heating: The side arm of the Thiele tube is heated gently, causing the oil to circulate and
heat the sample uniformly.

o Observation: As the sample's boiling point is approached and exceeded, a rapid and
continuous stream of bubbles will emerge from the inverted capillary tube.

o Measurement: The heat is removed, and the apparatus is allowed to cool. The boiling point
is the temperature at which the stream of bubbles ceases and the liquid is drawn back into
the capillary tube.

Visualization of Experimental Workflow

The logical flow for characterizing the melting and boiling points of a solid organic compound
like 10-Nonadecanol is depicted below. This workflow ensures accurate and reproducible
results.

Caption: Workflow for determining the melting and boiling points of 10-Nonadecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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